Cas no 73405-14-8 (1-(Adamantan-1-yl)-3-propylurea)

1-(Adamantan-1-yl)-3-propylurea structure

73405-14-8 structure

Product Name:1-(Adamantan-1-yl)-3-propylurea

CAS No:73405-14-8

MF:C₁₄H₂₄N₂O

MW:236.353163719177

CID:3063677

PubChem ID:3977287

Update Time:2025-09-19

1-(Adamantan-1-yl)-3-propylurea Chemical and Physical Properties

Names and Identifiers

- 1-(Adamantan-1-yl)-3-propylurea
- SCHEMBL14503292
- Z44584465
- N-(1-adamantyl)-N'-propylurea
- VU0488193-1
- 73405-14-8
- 1-((3s,5s,7s)-adamantan-1-yl)-3-propylurea
- 1-(1-adamantyl)-3-propylurea
- F0035-0040
- AKOS001056790
- Inchi： 1S/C14H24N2O/c1-2-3-15-13(17)16-14-7-10-4-11(8-14)6-12(5-10)9-14/h10-12H,2-9H2,1H3,(H2,15,16,17)
- InChI Key： CCWNPDYOSNXDOP-UHFFFAOYSA-N
- SMILES： O=C(NCCC)NC12CC3CC(CC(C3)C1)C2

Computed Properties

Exact Mass: 236.188863393Da
Monoisotopic Mass: 236.188863393Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 41.1Å²

1-(Adamantan-1-yl)-3-propylurea Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Life Chemicals	F0035-0040-2μmol	1-(adamantan-1-yl)-3-propylurea	73405-14-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0035-0040-1mg	1-(adamantan-1-yl)-3-propylurea	73405-14-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0035-0040-2mg	1-(adamantan-1-yl)-3-propylurea	73405-14-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0035-0040-3mg	1-(adamantan-1-yl)-3-propylurea	73405-14-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0035-0040-4mg	1-(adamantan-1-yl)-3-propylurea	73405-14-8	90%+	4mg	$66.0	2023-05-17

1-(Adamantan-1-yl)-3-propylurea Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
5. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948

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